Cas no 1865462-85-6 (1-Fluoro-3-isothiocyanatopropane)

• Product Name: 1-Fluoro-3-isothiocyanatopropane
• CAS No: 1865462-85-6
• MF: C₄H₆FNS
• MW: 119.160542964935
• CID: 6177551
• PubChem ID: 130504127
• Update Time: 2025-05-20

1-Fluoro-3-isothiocyanatopropane Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3-isothiocyanatopropane
• 1865462-85-6
• EN300-2531440

• Inchi： 1S/C4H6FNS/c5-2-1-3-6-4-7/h1-3H2
• InChI Key： UZKAEXNYIPTWDE-UHFFFAOYSA-N
• SMILES： S=C=NCCCF

Computed Properties

• Exact Mass: 119.02049853g/mol
• Monoisotopic Mass: 119.02049853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 77.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.4Ų

Additional information on 1-Fluoro-3-isothiocyanatopropane

Introduction to 1-Fluoro-3-isothiocyanatopropane (CAS No. 1865462-85-6)

1-Fluoro-3-isothiocyanatopropane, identified by the chemical formula CAS No. 1865462-85-6, is a fluorinated organosulfur compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, comprising a fluorine atom and an isothiocyanate functional group, make it a versatile intermediate in synthetic chemistry. The compound's reactivity and electronic properties have positioned it as a valuable building block for the development of novel bioactive molecules.

The isothiocyanate moiety in 1-Fluoro-3-isothiocyanatopropane is known for its ability to participate in various chemical transformations, including nucleophilic addition reactions, cycloadditions, and Huisson reactions. These reactions are pivotal in constructing complex molecular architectures, which are often required in drug discovery processes. The presence of the fluoro substituent further enhances the compound's utility by influencing its metabolic stability, lipophilicity, and binding affinity to biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated isothiocyanates in designing next-generation therapeutics. For instance, studies have demonstrated that fluorine atoms can improve the pharmacokinetic properties of small molecules by increasing their metabolic resistance and reducing their polarity. This has led to a surge in research focused on incorporating fluorine-containing isothiocyanates into drug candidates targeting various diseases.

In the context of modern drug development, 1-Fluoro-3-isothiocyanatopropane has been explored as a precursor for synthesizing kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The compound's ability to undergo selective functionalization allows researchers to tailor its structure for specific biological activities. For example, modifications at the isothiocyanate position can modulate its interaction with enzymes or receptors, thereby fine-tuning its therapeutic efficacy.

One of the most compelling aspects of 1-Fluoro-3-isothiocyanatopropane is its role in heterocyclic chemistry. The combination of a fluorine atom and an isothiocyanate group facilitates the construction of nitrogen-containing heterocycles, which are prevalent in many bioactive natural products and pharmaceuticals. Researchers have leveraged this compound to develop novel scaffolds with enhanced binding properties and improved pharmacological profiles.

The synthesis of 1-Fluoro-3-isothiocyanatopropane typically involves multi-step organic transformations, starting from readily available precursors such as fluoroalkanes or thioethers. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and photoredox catalysis, have been employed to achieve high yields and selectivity. These synthetic strategies not only highlight the compound's synthetic utility but also contribute to the broader toolbox of organic chemists working in pharmaceutical research.

From a computational chemistry perspective, 1-Fluoro-3-isothiocyanatopropane has been studied to understand its electronic structure and reactivity trends. Molecular modeling techniques have provided insights into how the fluoro and isothiocyanate substituents influence its interactions with biological targets. These computational studies are essential for guiding experimental efforts and optimizing lead compounds during drug discovery campaigns.

The growing interest in 1-Fluoro-3-isothiocyanatopropane has also spurred innovation in green chemistry approaches. Researchers are exploring sustainable synthetic routes that minimize waste and reduce environmental impact. For instance, catalytic methods that employ recyclable ligands or renewable solvents have been investigated as alternatives to traditional synthetic protocols. Such advancements align with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, 1-Fluoro-3-isothiocyanatopropane (CAS No. 1865462-85-6) represents a fascinating compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for developing novel bioactive molecules. As research continues to evolve, this compound is expected to play an increasingly important role in addressing unmet medical needs through innovative synthetic and computational strategies.